1-(Naphthalen-1-yl)ethanone oxime
Cat. No. B8808973
M. Wt: 185.22 g/mol
InChI Key: KHNGQTJKEPANSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06696608B1
Procedure details
In a 50 ml round-bottom flask, a mixture of acetonaphthone, hydroxylamine hydrochloride in pyridine was stirred, at room temperature under nitrogen blanket, for five days. The reaction mixture was then concentrated under vacuum to remove most of pyridine. The oil was then dissolved in dichloromethane. The product precipitated on standing. The product was obtained as a white solid in 65% yield.
Name
Yield
65%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[C:13]2[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=2)[CH:7]=[CH:6][CH:5]=1)(=O)[CH3:2].Cl.[NH2:15][OH:16]>N1C=CC=CC=1>[C:1](=[N:15][OH:16])([C:4]1[C:13]2[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=2)[CH:7]=[CH:6][CH:5]=1)[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)C1=CC=CC2=CC=CC=C12
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.NO
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred, at room temperature under nitrogen blanket
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was then concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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to remove most of pyridine
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The oil was then dissolved in dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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The product precipitated
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The product was obtained as a white solid in 65% yield
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Outcomes
Product
Details
Reaction Time |
5 d |
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Name
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Type
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|
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Smiles
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C(C)(C1=CC=CC2=CC=CC=C12)=NO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 65% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
